1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-amine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-(cyclopentylmethyl)triazol-4-amine
• InChI: InChI=1S/C8H14N4/c9-8-6-12(11-10-8)5-7-3-1-2-4-7/h6-7H,1-5,9H2
• InChI Key: FRVREHAJIYQNKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CN2C=C(N=N2)N

Description

1-(Cyclopentylmethyl)-1H-1,2,3-triazol-4-amine is a triazole derivative characterized by a cyclopentylmethyl group attached to the nitrogen at position 1 of the triazole ring and an amine group at position 2. The triazole scaffold is widely studied due to its stability, hydrogen-bonding capacity, and versatility in medicinal chemistry and materials science. The cyclopentylmethyl substituent introduces steric bulk and lipophilicity, which may influence solubility, bioavailability, and intermolecular interactions compared to smaller or aromatic substituents .

Preparation Methods

The synthesis of 1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-amine can be achieved through various synthetic routes. One common method involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen cycloaddition or “click chemistry.” The reaction typically requires a copper(I) catalyst and proceeds under mild conditions to form the triazole ring.

Industrial production methods may involve optimizing reaction conditions to increase yield and purity. This can include the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

1-(Cyclopentylmethyl)-1H-1,2,3-triazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The triazole ring can undergo nucleophilic substitution reactions, where nucleophiles replace hydrogen atoms on the ring.

Coupling Reactions: The compound can participate in coupling reactions with other aromatic or aliphatic compounds to form more complex molecules.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium or copper, and specific temperature and pressure conditions to optimize reaction rates and yields.

Scientific Research Applications

1-(Cyclopentylmethyl)-1H-1,2,3-triazol-4-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: The compound is used in the production of specialty chemicals, agrochemicals, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-amine involves its interaction with specific molecular targets. The triazole ring can bind to enzymes or receptors, inhibiting their activity or altering their function. This interaction can disrupt biological pathways, leading to the desired therapeutic or biological effect. The exact molecular targets and pathways involved depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The substituent at position 1 of the triazole ring significantly impacts molecular properties. Below is a comparative analysis of key analogs:

Compound Name	Substituent at N1	Molecular Formula	Molecular Weight (g/mol)	Key Data/Properties	References
1-(Cyclopentylmethyl)-1H-1,2,3-triazol-4-amine	Cyclopentylmethyl	C₈H₁₄N₄*	~166.23	Steric bulk; moderate lipophilicity (inferred)	N/A
1-[(4-Ethylphenyl)methyl]-5-methyl-1H-1,2,3-triazol-4-amine	4-Ethylbenzyl	C₁₂H₁₆N₄	216.28	CAS 1501481-54-4; crystalline solid
5-Methyl-1-(4-methylbenzyl)-1H-1,2,3-triazol-4-amine	4-Methylbenzyl	C₁₁H₁₄N₄	202.26	CAS 1498997-64-0; pale solid
[1-(4-Methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine	4-Methylphenyl	C₁₀H₁₂N₄	188.23	CAS 1286168-03-3; polar amine functionality
3-(3,5-Bis(trifluoromethyl)phenyl)-1H-1,2,3-triazol-4-amine	3,5-Bis(trifluoromethyl)phenyl	C₁₀H₆F₆N₄	320.18	Electron-withdrawing groups; ¹³C NMR δ 169.1 (C=O)

Notes:

• Electronic Effects : Electron-withdrawing groups (e.g., trifluoromethyl in ) reduce electron density on the triazole ring, affecting reactivity and hydrogen-bonding capacity. The cyclopentylmethyl group is electron-neutral, offering distinct electronic profiles.
• Lipophilicity : Cycloalkyl substituents enhance lipophilicity compared to aromatic groups, which may improve membrane permeability but reduce aqueous solubility .

Biological Activity

1-(Cyclopentylmethyl)-1H-1,2,3-triazol-4-amine is a member of the triazole family, characterized by its five-membered ring structure containing three nitrogen atoms and two carbon atoms. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by relevant data tables, case studies, and research findings.

Structural Features

The structural uniqueness of 1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-amine contributes to its diverse biological properties. The presence of the cyclopentylmethyl group enhances its lipophilicity, which can influence its interaction with biological targets.

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(Cyclopentylmethyl)-1H-1,2,3-triazol-4-amine	C9H12N4	180.22	Triazole ring with cyclopentylmethyl group

Antimicrobial Properties

Research indicates that triazole derivatives exhibit significant antimicrobial activity. For instance, 1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-amine has been evaluated for its potential as an antifungal agent. In vitro studies have shown that similar triazole compounds can inhibit the growth of various fungi, including Candida albicans. The mechanism often involves the inhibition of ergosterol synthesis, a critical component of fungal cell membranes.

Anticancer Activity

The compound's potential anticancer properties are also noteworthy. Preliminary studies suggest that triazole derivatives can inhibit cell proliferation in cancer cell lines. The specific mechanism may involve interference with enzyme pathways related to cell division and apoptosis. For example, compounds with similar triazole structures have demonstrated efficacy against breast and colon cancer cells.

Enzyme Inhibition

1-(Cyclopentylmethyl)-1H-1,2,3-triazol-4-amine may act as an enzyme inhibitor. Triazoles are known to inhibit cytochrome P450 enzymes, which are involved in drug metabolism and synthesis of steroid hormones. This inhibition can lead to altered pharmacokinetics of co-administered drugs.

Study 1: Antifungal Activity

In a comparative study involving various triazole derivatives against Candida albicans, 1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-amine exhibited a minimum inhibitory concentration (MIC) comparable to established antifungal agents like fluconazole. The study highlighted the importance of structural modifications in enhancing antifungal potency.

Study 2: Anticancer Efficacy

A recent investigation into the anticancer effects of triazole derivatives revealed that 1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-amine significantly reduced viability in human breast cancer cells (MCF-7). The compound was found to induce apoptosis through the activation of caspase pathways.

The biological activity of 1-(cyclopentylmethyl)-1H-1,2,3-triazol-4-amine can be attributed to its ability to interact with specific molecular targets:

• Receptor Binding : The compound may bind to adenosine receptors or other G-protein coupled receptors (GPCRs), influencing cellular signaling pathways.
• Enzyme Interaction : Its structural features allow it to fit into enzyme active sites, leading to competitive inhibition.